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Compound of Interest

Compound Name: Undecanenitrile

Cat. No.: B1346573

For Researchers, Scientists, and Drug Development Professionals

Undecanenitrile, also known as 1-cyanodecane, is a colorless to pale yellow liquid with a
characteristic nitrile odor.[1] It serves as a versatile intermediate in organic synthesis, finding
applications in the production of fragrances, pharmaceuticals, and agrochemicals.[1] This
document provides an in-depth overview of the safety data for undecanenitrile, compiled from
various safety data sheets (SDS) and chemical databases, to ensure its safe handling and use
in a laboratory and industrial setting.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of undecanenitrile is fundamental to
its safe handling and for predicting its behavior in various experimental and industrial
processes. The following table summarizes the key quantitative data available for this
compound.
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Property Value Source(s)
Molecular Formula C11Hz21N [1112][3]
Molecular Weight 167.29 g/mol

CAS Number 2244-07-7

Appearance Colorless to pale yellow liquid

Melting Point -16.0 °C (257.15 K)

Boiling Point 239.3 °C (512.45 K)

252.0 - 254.0 °C @ 760 mmHg

129 °C @ 11 mmHg

Density 0.8210 g/cm3

0.820 - 0.824 g/lcm®* @ 20 °C

> 110 °C (> 230 °F) (Tag
Closed Cup)

Flash Point

100.6 °C

0.019 mmHg @ 25 °C

Vapor Pressure )
(estimated)

0.0187 mmHg @ 25 °C

Refractive Index 1.431-1.435 @ 20 °C

1.433

Limited solubility in water (< 1

Solubility 1200 mL)
g m

Soluble in organic solvents like

hexane and dichloromethane

Water: 7.695 mg/L @ 25 °C

(estimated)

Soluble in alcohol

© 2025 BenchChem. All rights reserved. 2/10 Tech Support


https://www.solubilityofthings.com/undecanenitrile
https://pubchem.ncbi.nlm.nih.gov/compound/Undecanenitrile
https://wap.guidechem.com/dictionary/en/2244-07-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Hazard Identification and Classification

Undecanenitrile is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). The primary hazards are related to
its acute toxicity upon ingestion, dermal contact, and inhalation, as well as its potential to cause

skin and eye irritation.

GHS Hazard Statements

The following table outlines the GHS hazard statements associated with undecanenitrile.

Hazard Code

Statement

Classification

Acute toxicity, Oral (Category

H302 Harmful if swallowed 2
] ] ] Acute toxicity, Dermal
H312 Harmful in contact with skin
(Category 4)
o Acute toxicity, Inhalation
H332 Harmful if inhaled
(Category 4)
H315 Causes skin irritation Skin irritation (Category 2)
H319 Causes serious eye irritation Eye irritation (Category 2)
Specific target organ toxicity —
H335 May cause respiratory irritation  single exposure (Category 3),
Respiratory tract irritation
Source:

GHS Pictograms and Signal Word

The hazard pictograms and signal word provide a quick visual reference to the types of

hazards associated with undecanenitrile.
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Signal Word

Warning

GHS Hazard Pictograms

Click to download full resolution via product page

Caption: GHS Pictogram and Signal Word for Undecanenitrile.

Exposure Controls and Personal Protection

To minimize the risk of exposure and ensure safe handling, appropriate engineering controls
and personal protective equipment (PPE) must be used.

Engineering Controls

» Ventilation: Work with undecanenitrile should be conducted in a well-ventilated area. Use
only outdoors or in a well-ventilated area. Local exhaust ventilation is recommended to
control airborne concentrations below exposure limits.

Personal Protective Equipment (PPE)

The following diagram illustrates the recommended PPE for handling undecanenitrile.
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Recommended Personal Protective Equipment (PPE)

Eye/Face Protection
(Tightly fitting safety goggles)

Skin Protection
(Impervious, fire/flame resistant clothing and gloves)

Respiratory Protection
(Full-face respirator if exposure limits are exceeded)

Handling Procedure

Handling Complete Start Handling Undecanenitrile

Click to download full resolution via product page

Caption: Recommended PPE for handling undecanenitrile.

First-Aid Measures

In the event of exposure to undecanenitrile, immediate first-aid measures are crucial. The
following table summarizes the recommended procedures.
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Exposure Route First-Aid Measures Source(s)

Move the victim to fresh air
and keep at rest in a position
) comfortable for breathing. If
Inhalation . . -
not breathing, give artificial
respiration. Get medical

attention if you feel unwell.

Take off contaminated clothing
immediately. Wash off
immediately with soap and
Skin Contact plenty of water while removing
all contaminated clothes and
shoes. Get medical attention if

skin irritation occurs.

Rinse immediately with plenty
of water, also under the
eyelids, for at least 15 minutes.
Remove contact lenses, if

Eye Contact
present and easy to do.
Continue rinsing. Get medical
attention if eye irritation

persists.

Rinse mouth with water. Do

NOT induce vomiting. Call a
Ingestion poison center or

doctor/physician if you feel

unwell.

Fire-Fighting Measures

Undecanenitrile is a combustible liquid. Proper fire-fighting measures are necessary in case of
a fire involving this substance.

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO3z), or alcohol-resistant
foam. Water spray can also be used.
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e Specific Hazards: In a fire, hazardous decomposition products such as nitrogen oxides
(NOx), carbon monoxide (CO), and carbon dioxide (CO2) may be produced.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.

Experimental Protocols

Detailed experimental protocols for the determination of the toxicological and physicochemical
properties presented in this guide are not typically provided in standard Safety Data Sheets.
The data is generally derived from standardized testing methods, such as those established by
the Organisation for Economic Co-operation and Development (OECD) or other national and
international bodies. For specific experimental methodologies, it is recommended to consult
specialized toxicological and chemical testing literature.

Toxicological Information

Undecanenitrile is harmful if swallowed, in contact with skin, or if inhaled. It causes skin and

serious eye irritation.

The following diagram illustrates the primary routes of exposure and the resulting health
effects.
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Routes of Exposure Health Effects

Serious Eye Irritation

Harmful if Swallowed

Skin Contact P Skin Irritation

Respiratory Irritation

AL

Click to download full resolution via product page

Caption: Primary routes of exposure and health effects of undecanenitrile.

Stability and Reactivity

o Chemical Stability: Undecanenitrile is stable under recommended storage conditions.
e Incompatible Materials: It is incompatible with strong oxidizing agents.

e Hazardous Decomposition Products: Combustion may produce carbon monoxide, carbon
dioxide, and nitrogen oxides.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Waste should be sent to an approved waste disposal plant.
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This guide provides a comprehensive overview of the safety information for undecanenitrile. It
is essential for all personnel handling this chemical to be thoroughly familiar with this
information and to adhere to all recommended safety procedures. Always refer to the most
current Safety Data Sheet provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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